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Compound of Interest

Compound Name: Ebmi-13B

CAS No.: 21202-53-9

Cat. No.: B607258 Get Quote

A comprehensive review of scientific and regulatory databases for "Ebmi-13B" has found no

direct references to a compound or drug with this specific designation. The search indicates

that "Ebmi-13B" is not a recognized identifier in publicly available pharmacodynamic,

preclinical, or clinical trial literature.

The inquiry into "Ebmi-13B" yielded results for entities with similar-sounding names or

components, which are distinct and unrelated to a specific therapeutic agent named "Ebmi-
13B". The search results included:

ICH M13B Guideline: This refers to a guideline from the International Council for

Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. The M13

series (including M13A, M13B, and M13C) provides recommendations for bioequivalence

studies for immediate-release solid oral dosage forms. This is a regulatory document and not

related to a specific drug's pharmacodynamics.[1]

Evidence-Based Medicine Integrator (EBMI): This is a computational framework designed to

integrate patient data, clinical trial results, and genetic information for medical simulation,

particularly in the context of type 2 diabetes. It is a software tool for research and clinical

decision support, not a pharmacological agent.[2]

Bismaleimide (BMI) Polymers: Research was found on bismaleimide polymers, which are

materials with high thermal stability. The context of "13C-NMR" in one study refers to a type
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of nuclear magnetic resonance spectroscopy used to analyze the chemical structure of these

polymers. This is in the field of materials science and unrelated to a therapeutic drug.[3]

Clinical Trials with Similar Designations: Searches for clinical trials sometimes yield results

with similar alphanumeric codes. For instance, studies involving agents like "131I-MIBG" (a

radiopharmaceutical used in treating neuroblastoma) were identified.[4][5] However, these

are distinct investigational drugs and the designations are not equivalent to "Ebmi-13B".

Conclusion:

Based on the available information, a literature review on the pharmacodynamics of "Ebmi-
13B" cannot be conducted as there is no evidence of its existence as a specific, publicly

documented therapeutic agent. The term may be hypothetical, a proprietary internal code not in

the public domain, or a misinterpretation of an existing name or guideline. Without verifiable

scientific literature, it is not possible to provide an in-depth technical guide on its mechanism of

action, pharmacodynamic effects, or relevant experimental protocols as requested.

For researchers, scientists, and drug development professionals, it is crucial to rely on

established, peer-reviewed scientific literature and public trial registries for accurate and

verifiable information on therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ICH Guideline M13B on bioequivalence for immediate-release solid oral dosage forms -
additional strengths biowaiver - Scientific guideline | European Medicines Agency (EMA)
[ema.europa.eu]

2. mthooddiabeteschallenge.com [mthooddiabeteschallenge.com]

3. researchgate.net [researchgate.net]

4. ClinicalTrials.gov [clinicaltrials.gov]

5. ClinicalTrials.gov [clinicaltrials.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.researchgate.net/publication/325681625_Solid-state_13C-NMR_study_on_bismaleimidediamine_polymerization_Structure_control_of_particle_size_and_mechanical_properties
https://clinicaltrials.gov/study/NCT00798148
https://clinicaltrials.gov/study/NCT02914405
https://www.benchchem.com/product/b607258?utm_src=pdf-body
https://www.benchchem.com/product/b607258?utm_src=pdf-body
https://www.benchchem.com/product/b607258?utm_src=pdf-body
https://www.benchchem.com/product/b607258?utm_src=pdf-custom-synthesis
https://www.ema.europa.eu/en/ich-guideline-m13b-bioequivalence-immediate-release-solid-oral-dosage-forms-additional-strengths-biowaiver-scientific-guideline
https://www.ema.europa.eu/en/ich-guideline-m13b-bioequivalence-immediate-release-solid-oral-dosage-forms-additional-strengths-biowaiver-scientific-guideline
https://www.ema.europa.eu/en/ich-guideline-m13b-bioequivalence-immediate-release-solid-oral-dosage-forms-additional-strengths-biowaiver-scientific-guideline
https://www.mthooddiabeteschallenge.com/ebmi
https://www.researchgate.net/publication/325681625_Solid-state_13C-NMR_study_on_bismaleimidediamine_polymerization_Structure_control_of_particle_size_and_mechanical_properties
https://clinicaltrials.gov/study/NCT00798148
https://clinicaltrials.gov/study/NCT02914405
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [In-depth Analysis of "Ebmi-13B" Reveals No Direct
Scientific Literature]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607258#current-literature-review-on-ebmi-13b-
pharmacodynamics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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